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Compound Name:
2'-Deoxyguanosine-13C

monohydrate

Cat. No.: B583552 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2'-Deoxyguanosine-13C monohydrate, including detailed operational

and disposal plans to foster a culture of safety and precision in your work.

When handling 2'-Deoxyguanosine-13C monohydrate, a non-hazardous compound, it is

crucial to adhere to good industrial hygiene and safety practices.[1] While the material is not

classified as hazardous, taking appropriate precautions minimizes any potential risks. The

following procedural guidelines are designed to provide clear, step-by-step instructions for safe

handling and disposal.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is your first line of defense against potential exposure. The

following table summarizes the recommended equipment, its specifications, and purpose.
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PPE Category Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards.[1]

Protects eyes from accidental

splashes or dust particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use and

changed regularly.[1][2]

Prevents direct skin contact

with the compound.

Respiratory Protection

NIOSH (US) or CEN (EU)

approved respirator, as

conditions warrant.[1][2]

To be used in situations where

dust formation is likely and

ventilation is inadequate.

Body Protection Laboratory coat.
Protects personal clothing from

contamination.

Operational Plan: A Step-by-Step Workflow for Safe
Handling
A systematic approach to handling 2'-Deoxyguanosine-13C monohydrate ensures minimal

risk and maintains the integrity of your experiments.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1]

Provide appropriate exhaust ventilation at places where dust may form.[1]

Ensure safety showers and eye wash stations are readily accessible.

2. Handling the Compound:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]
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Wash hands thoroughly before breaks and at the end of the workday.[1]

3. In Case of Accidental Release:

Use personal protective equipment.[1]

Avoid dust formation.[1]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[1]

Do not let the product enter drains.[1]

4. First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

The following diagram illustrates the standard operational workflow for handling 2'-
Deoxyguanosine-13C monohydrate:
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Disposal Plan: Responsible Waste Management
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Waste Type Disposal Procedure

Solid Waste

Collect in a suitable, closed container and

dispose of according to local, regional, and

national hazardous waste regulations.[3]

Liquid Waste

Collect in a suitable, closed container and

dispose of according to local, regional, and

national hazardous waste regulations. Do not let

product enter drains.[1][2]

Contaminated PPE

Dispose of contaminated gloves and other

disposable PPE in a designated waste

container.[1]

By adhering to these guidelines, you contribute to a safer research environment for yourself

and your colleagues, ensuring that your valuable work can proceed with confidence and

integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b583552#personal-protective-equipment-
for-handling-2-deoxyguanosine-13c-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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